Cas no 2595-97-3 (D-Allose)

• Product Name: D-Allose
• CAS No: 2595-97-3
• MF: C₆H₁₂O₆
• MW: 180.155882835388
• MDL: MFCD00135833
• CID: 84407
• PubChem ID: 24857188
• Update Time: 2025-04-18

D-Allose Chemical and Physical Properties

Names and Identifiers

• beta-D-Allose
• D-(+)-Allose
• ALLOSE, D-(+)-(RG)
• D-Allose
• TALOSE,D
• β-D-Allose
• b-D-Allose
• Aldohexose
• 2,3,4,5,6-pentahydroxyhexanal
• Mannose, D-
• Cartose
• Cerelose
• GZCGUPFRVQAUEE-UHFFFAOYSA-N
• Dextrose (polymer)
• D(+)-Glucose
• NSC406891
• D-(+) Glucose
• Dextrosol
• Dextropur
• Glucolin
• (2R,3S,4R,5S)-2,3,4,5,6-pentahydroxyhexanal
• Sirup
• Glucose liquid
• Sugar, grape
• DL-Glucose
• Anhydrous dextrose
• Altrose, D-
• D-(+)-ALTROSE
• D-(-)-GULOSE
• aldohexoses
• L -Mannopyranose
• Hexose #
• Galactose, D-
• 251
• AMY32701
• (3R,4R,5S,6R)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol
• SV1ATP0KYY
• Q423216
• SCHEMBL36750
• 41612-82-2
• NS00100728
• CS-0102532
• AKOS015924839
• D-allose (OK)
• GZCGUPFRVQAUEE-BGPJRJDNSA-N
• 2595-97-3
• CHEBI:40822
• A818108
• 9483D411-A534-4734-B1C0-5DBC089BF855
• (2R,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexanal
• aldehydo-D-allose
• T70678
• AOS
• GEO-04660
• HY-128741
• D-ALLOSE [MI]
• A1488
• (2R,3R,4R,5R)-2,3,4,5,6-Pentahydroxyhexanol; D-Allose
• D-aAllose

• MDL： MFCD00135833
• Inchi： 1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4+,5-,6+/m0/s1
• InChI Key： GZCGUPFRVQAUEE-BGPJRJDNSA-N
• SMILES： O[C@H]([C@@H](CO)O)[C@H]([C@H](C=O)O)O
• BRN： 1724623

Computed Properties

• Exact Mass: 180.06300
• Monoisotopic Mass: 180.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 118

Experimental Properties

• Color/Form: Colorless crystals
• Density: 1.2805 (rough estimate)
• Melting Point: 141-146 ºC
• Boiling Point: 232.96°C (rough estimate)
• Flash Point: 202.2±28.7 °C
• Refractive Index: 14 ° (C=5, H2O)
• Solubility: Solubility in Water:almost transparency,
• Water Partition Coefficient: almost transparency
• PSA: 110.38000
• LogP: -3.22140
• Merck: 280
• Specific Rotation: D20 +0.58° (4 min) +3.26° (10 min) +14.41° (final value, 20 hr; c = 5)
• Solubility: Soluble in water, almost insoluble in ethanol.

D-Allose Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3-10
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Hexoses